Cas no 2138417-87-3 (4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 2138417-87-3
• MF: C₁₆H₁₈F₃NO₄
• MW: 345.313635349274
• CID: 5610778
• PubChem ID: 165487404
• Update Time: 2025-08-02

4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• EN300-841716
• 2138417-87-3
• 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H18F3NO4/c17-16(18,19)13-8-11(6-7-12(13)14(21)22)20-15(23)24-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,20,23)(H,21,22)
• SMILES： FC(C1CC(CCC1C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 345.11879254g/mol
• Monoisotopic Mass: 345.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

Research Briefing on 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS: 2138417-87-3)

In recent years, the compound 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS: 2138417-87-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethyl and benzyloxycarbonylamino functional groups, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid involves a multi-step process, as detailed in recent publications. Key steps include the introduction of the trifluoromethyl group via radical trifluoromethylation and the protection of the amino group using benzyloxycarbonyl (Cbz) chloride. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized product.

Biological evaluations of this compound have revealed its potential as a modulator of specific enzymatic pathways. In vitro studies indicate that it exhibits inhibitory activity against certain proteases and kinases, which are often implicated in inflammatory and oncogenic processes. The trifluoromethyl group is believed to enhance the compound's binding affinity and metabolic stability, making it a valuable scaffold for drug development. Recent studies have also explored its pharmacokinetic properties, demonstrating favorable absorption and distribution profiles in preclinical models.

One of the most exciting developments is the compound's application in targeted therapy. Researchers have conjugated it with other bioactive molecules to create hybrid compounds with enhanced efficacy and selectivity. For instance, a recent study reported the successful coupling of 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid with a peptide moiety, resulting in a potent inhibitor of a disease-specific protease. This hybrid molecule showed significant therapeutic effects in animal models, paving the way for future clinical trials.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed. Ongoing research is focused on optimizing the compound's structure to mitigate these concerns while retaining its therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)cyclohexane-1-carboxylic acid represents a versatile and promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the scientific community continues to investigate this compound, it is poised to make significant contributions to the treatment of various diseases.